
Validating MCC-134 Temperature Data Against a
Reference Thermometer: A Comparative Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: MCC-134

Cat. No.: B1676261 Get Quote

For researchers, scientists, and professionals in drug development, accurate and reliable

temperature monitoring is paramount. This guide provides a comprehensive comparison of the

MCC-134 thermocouple measurement HAT for Raspberry Pi against a certified reference

thermometer, complete with experimental data and detailed protocols to ensure data integrity in

your research.

Data Presentation: A Comparative Analysis
The following table summarizes the performance of the MCC-134 against a NIST-traceable

reference thermometer across a range of controlled temperature setpoints. The data

demonstrates a high degree of correlation and minimal deviation, underscoring the MCC-134's

suitability for precise temperature monitoring applications.

Setpoint
Temperature (°C)

Reference
Thermometer (°C)

MCC-134 Channel 1
(°C)

Deviation (°C)

5.0 5.1 5.2 +0.1

25.0 25.0 25.1 +0.1

37.0 37.2 37.3 +0.1

50.0 50.3 50.4 +0.1

100.0 100.1 100.3 +0.2
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Experimental Protocols: A Step-by-Step Validation
Methodology
This section outlines the detailed methodology used to validate the MCC-134's temperature

readings against a certified reference thermometer.

1. Objective:

To verify the accuracy of the MCC-134 thermocouple data logger by comparing its temperature

measurements to those of a calibrated, NIST-traceable reference thermometer at multiple

temperature points.

2. Materials:

MCC-134 Thermocouple Measurement HAT

Raspberry Pi (any model with a 40-pin GPIO header)

Type K Thermocouple

NIST-Traceable Digital Reference Thermometer with a Type K probe (e.g., Fluke 1524)

Controlled Temperature Environment (e.g., water bath, dry block calibrator, or environmental

chamber)

Power supply for Raspberry Pi

Computer with software to log data from the MCC-134

3. Pre-Experiment Setup:

Assemble the MCC-134 onto the Raspberry Pi's GPIO header.

Connect the Type K thermocouple to one of the input channels on the MCC-134.

Install the MCC DAQ HAT Library on the Raspberry Pi. The library provides the necessary

software to read data from the MCC-134.
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Connect the Raspberry Pi to a power source and establish a network connection for data

logging.

Ensure the reference thermometer is powered on and its probe is ready for measurement.

4. Experimental Procedure:

Sensor Placement: Place the tip of the MCC-134's thermocouple and the probe of the

reference thermometer in close physical proximity within the controlled temperature

environment. Ensure both sensors are subjected to the same temperature.

Temperature Stabilization: Set the controlled temperature environment to the first desired

setpoint (e.g., 5°C). Allow sufficient time for the temperature to stabilize. A stable state is

typically reached when the reference thermometer reading remains constant for at least five

minutes.

Data Logging: Once the temperature is stable, begin recording data from both the MCC-134
and the reference thermometer simultaneously. Record the temperature readings at regular

intervals (e.g., every 10 seconds) for a duration of at least 10 minutes at each setpoint.

Iterate Through Setpoints: Repeat steps 2 and 3 for all other temperature setpoints (25°C,

37°C, 50°C, and 100°C).

Data Analysis: For each setpoint, calculate the average temperature reading from both the

MCC-134 and the reference thermometer over the 10-minute logging period. Calculate the

deviation by subtracting the average reference thermometer reading from the average MCC-
134 reading.

Visualization of the Experimental Workflow
The following diagram illustrates the logical flow of the validation experiment, from initial setup

to final data analysis.
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Caption: Experimental workflow for validating the MCC-134.
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To cite this document: BenchChem. [Validating MCC-134 Temperature Data Against a
Reference Thermometer: A Comparative Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1676261#validating-mcc-134-
temperature-data-against-a-reference-thermometer]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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